Cas no 1361653-08-8 (2-Methoxy-5-(perchlorophenyl)pyridine-4-methanol)

• Product Name: 2-Methoxy-5-(perchlorophenyl)pyridine-4-methanol
• CAS No: 1361653-08-8
• MF: C₁₃H₈Cl₅NO₂
• MW: 387.473118782043
• CID: 4968975
• Update Time: 2025-06-25

2-Methoxy-5-(perchlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(perchlorophenyl)pyridine-4-methanol

• Inchi： 1S/C13H8Cl5NO2/c1-21-7-2-5(4-20)6(3-19-7)8-9(14)11(16)13(18)12(17)10(8)15/h2-3,20H,4H2,1H3
• InChI Key： DBLBWOBRKHLLHK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC(=CC=1CO)OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 5
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-5-(perchlorophenyl)pyridine-4-methanol

Comprehensive Overview of 2-Methoxy-5-(perchlorophenyl)pyridine-4-methanol (CAS No. 1361653-08-8)

2-Methoxy-5-(perchlorophenyl)pyridine-4-methanol (CAS No. 1361653-08-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine derivative family, characterized by a methoxy group at the 2-position and a perchlorophenyl moiety at the 5-position, along with a hydroxymethyl group at the 4-position. Its molecular formula, C₁₃H₁₀Cl₄NO₂, reflects its complex yet highly functionalized architecture, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridine-based compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 2-Methoxy-5-(perchlorophenyl)pyridine-4-methanol due to its potential as a building block for heterocyclic pharmaceuticals. Its structural features, such as the electron-withdrawing perchlorophenyl group, contribute to its reactivity, enabling diverse chemical transformations. This compound is often explored in the context of catalysis and ligand design, aligning with the growing trend of sustainable chemistry and green synthesis.

The synthesis of 2-Methoxy-5-(perchlorophenyl)pyridine-4-methanol typically involves multi-step reactions, including cross-coupling and functional group interconversion. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Given its relevance in medicinal chemistry, this compound is frequently studied for its potential bioactivity, particularly in targeting enzyme inhibition and receptor modulation. These properties make it a candidate for addressing pressing health challenges, such as antimicrobial resistance and chronic diseases.

From an industrial perspective, 2-Methoxy-5-(perchlorophenyl)pyridine-4-methanol is valued for its role in developing high-performance materials. Its aromatic system and substituents enhance thermal stability, making it suitable for applications in electronic materials and coatings. Additionally, its compatibility with polymer chemistry opens doors for innovations in smart materials and nanotechnology, areas that are currently trending in scientific discourse.

Environmental and safety considerations are paramount when handling 2-Methoxy-5-(perchlorophenyl)pyridine-4-methanol. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Regulatory compliance, such as adherence to REACH and GMP guidelines, ensures its safe use in research and production settings.

In conclusion, 2-Methoxy-5-(perchlorophenyl)pyridine-4-methanol (CAS No. 1361653-08-8) represents a versatile and scientifically significant compound. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting its broad utility. As research continues to uncover new potentials, this compound is poised to play a pivotal role in addressing contemporary scientific and industrial challenges.